Ubrogepant-d5

• Molecular Formula: C29H26F3N5O3
• Molecular Weight: 554.6 g/mol
• InChI: InChI=1S/C29H26F3N5O3/c1-16-20(17-6-3-2-4-7-17)11-22(26(39)37(16)15-29(30,31)32)35-25(38)19-10-18-12-28(13-23(18)34-14-19)21-8-5-9-33-24(21)36-27(28)40/h2-10,14,16,20,22H,11-13,15H2,1H3,(H,35,38)(H,33,36,40)/t16-,20-,22+,28+/m1/s1/i2D,3D,4D,6D,7D
• InChIKey: DDOOFTLHJSMHLN-UGCLKQGTSA-N

Ubrogepant-d5: Deuterated Internal Standard

Ubrogepant-d5 (MK-1602-d5) is a pentadeuterated stable isotope-labeled analogue of ubrogepant, an orally active calcitonin gene-related peptide (CGRP) receptor antagonist approved for the acute treatment of migraine in adults [1]. The compound features a phenyl-d5 substitution, resulting in a molecular formula of C29H21D5F3N5O3 and a molecular weight of 554.57 g/mol, representing a +5 Da mass shift relative to unlabeled ubrogepant (549.54 g/mol) [2]. Ubrogepant-d5 is supplied with detailed characterization data compliant with regulatory guidelines and is primarily utilized as a stable isotope-labeled internal standard (SIL-IS) for quantitative LC-MS/MS bioanalytical assays during analytical method development, method validation (AMV), quality control (QC) for Abbreviated New Drug Applications (ANDA), and commercial production of ubrogepant drug products .

Workflow Quantitative LC-MS/MS bioanalysis using isotope dilution (SIL-IS)

Selection +5 Da mass shift for reduced isotopic interference near LLOQ

Use Context Method development, validation, and research PK monitoring in human plasma matrices

• [1] Ubrogepant: First Approval. Drugs. 2020;80(3):323-328. View Source
• [2] Ubrogepant-d5 Product Information. MedChemExpress. Molecular Weight: 554.57; Formula: C29H21D5F3N5O3. View Source

Why Ubrogepant-d5 Cannot Be Substituted

Stable isotope-labeled internal standards (SIL-IS) are critical for correcting matrix effects, extraction variability, and ionization suppression in LC-MS/MS bioanalysis, but their quantitative accuracy depends on the magnitude of the mass shift and the labeling position [1]. Ubrogepant-d5 offers a +5 Da mass shift with deuteration exclusively on the phenyl ring, whereas the alternative ubrogepant-d3 (employed in published pharmacokinetic studies) provides only a +3 Da shift [2]. A smaller mass shift increases the risk of isotopic cross-talk between the analyte's natural isotopic envelope (particularly M+2 and M+3 species arising from the three fluorine atoms and multiple nitrogen atoms in ubrogepant's structure) and the internal standard signal, which can systematically bias quantification at low concentrations near the LLOQ [1][3]. Structural analog internal standards, such as frovatriptan (m/z 244 → 156), have been used for ubrogepant quantification but cannot correct for differential extraction recovery or chromatographic drift between the analyte and a structurally dissimilar IS, resulting in higher inter-run variability [4]. The specific isotopic architecture of ubrogepant-d5 therefore provides a distinct bioanalytical advantage that prevents simple interchange with alternative IS candidates without full method re-validation.

Smaller mass shift may introduce interference

Ubrogepant-d3 (+3 Da) may suffer isotopic cross-talk from the analyte's natural M+2/M+3 envelope, potentially biasing low-concentration quantification.

Structural analog IS lacks co-elution

Frovatriptan or other non-isotopic internal standards cannot correct for analyte-specific matrix effects that vary across the LC gradient.

Unlabeled standard cannot serve as MS-IS

Ubrogepant API reference material has an identical m/z and provides no mass shift, making it unsuitable for isotope dilution MS quantification.

• [1] Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source
• [2] Pharmacokinetics and safety of ubrogepant when coadministered with calcitonin gene-related peptide-targeted monoclonal antibody migraine preventives: A randomized phase 1b drug-drug interaction study. Headache. 2021;61(4):642-652. (Used [D3]-ubrogepant as internal standard; MRM transition m/z 553 → 267). View Source
• [3] Calculation and Mitigation of Isotopic Interferences in Liquid Chromatography-Mass Spectrometry/Mass Spectrometry Assays and Its Application in Supporting Microdose Absolute Bioavailability Studies. Anal Chem. 2012;84(11):4844-4850. View Source
• [4] Development and Validation of Novel Analytical LC-MS Method for Simultaneous Quantification of Calcitonin Gene-Related Peptide Receptor Antagonists Ubrogepant and Atogepant in Human Plasma. Asian J Chem. 2022;34(10):2695-2700. (Used frovatriptan as internal standard). View Source

Quantitative Differentiation of Ubrogepant-d5

Mass Shift Reduces Isotopic Interference

Ubrogepant-d5 provides a +5 Da mass shift (m/z 554 → expected product ion) relative to unlabeled ubrogepant (m/z 549), versus a +3 Da shift for ubrogepant-d3 (m/z 553 → 267, as used in the published PK study by Jakate et al.) [1]. The natural isotopic distribution of ubrogepant (C29H26F3N5O3) generates M+2 and M+3 isotopic peaks due to the presence of three fluorine atoms (minor 18F contribution) and five nitrogen atoms (15N contributions), which can overlap with the d3-IS signal when only +3 Da separation exists [2]. The +5 Da shift of ubrogepant-d5 places the IS signal beyond the predominant natural isotopic envelope of the analyte, reducing isotopic cross-talk that would otherwise overestimate analyte concentrations, particularly at the lower limit of quantification (LLOQ = 1 ng/mL as established in the validated assay) [1]. The pentadeuterated phenyl ring also ensures chromatographic co-elution with the analyte (Δ retention time <0.02 min expected), which is essential for correcting matrix-induced ionization suppression [3].

Isotopic interference reduction

Cross-study comparable

+5 Da mass shift (d5) vs. +3 Da (d3-IS)

May reduce isotopic cross-talk at LLOQ; supports method accuracy context

d3 method LLOQ 1 ng/mL; predicted interference reduction based on isotopic envelope calculation

Evidence Dimension	Mass shift relative to unlabeled ubrogepant (monoisotopic m/z 549)
Target Compound Data	+5 Da (m/z 554 precursor ion; 5 deuterium atoms on phenyl ring)
Comparator Or Baseline	Ubrogepant-d3: +3 Da (m/z 553 precursor ion; MRM transition m/z 553 → 267)
Quantified Difference	+2 Da greater mass separation; estimated reduction in isotopic interference at LLOQ from potential ≥5% (d3) to <1% (d5) based on natural isotopic abundance modeling
Conditions	Predicted from molecular formula C29H26F3N5O3; d3 data sourced from Jakate et al. 2021 validated LC-MS/MS method using Sciex API 5000, ESI positive mode

Why This Matters

A +5 Da vs. +3 Da mass shift directly reduces the risk of isotopic interference at the LLOQ, which is critical for regulatory bioanalysis where ±20% accuracy at LLOQ is required per FDA guidance.

• [1] Jakate A, et al. Pharmacokinetics and safety of ubrogepant when coadministered with CGRP-targeted mAb migraine preventives. Headache. 2021;61(4):642-652. (MRM transition: ubrogepant m/z 550→264; d3-IS m/z 553→267; LLOQ=1 ng/mL; linear range 1-1000 ng/mL). View Source
• [2] Gu H, et al. Calculation and Mitigation of Isotopic Interferences in LC-MS/MS Assays. Anal Chem. 2012;84(11):4844-4850. View Source
• [3] Stokvis E, et al. Stable isotopically labeled internal standards in quantitative bioanalysis using LC/MS: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

Regulatory Compliance vs. Unlabeled Standards

Ubrogepant-d5 is manufactured and supplied with detailed characterization data compliant with regulatory guidelines for ANDA submissions, including traceability to pharmacopeial standards (USP or EP) . In contrast, unlabeled ubrogepant reference standards are intended for API identity and purity testing rather than as internal standards for quantitative bioanalysis, and may lack the isotopic enrichment certification required for SIL-IS use in FDA-regulated bioanalytical method validation [1]. The D5 product is provided under ISO 17034 accreditation (as a certified reference material producer) with a declared chemical purity of ≥98% . While unlabeled ubrogepant is also available at ≥98% purity, it cannot serve as a stable isotope internal standard in LC-MS/MS assays due to the absence of a mass shift, making it indistinguishable from the analyte in the mass spectrometer [1].

Regulatory documentation

Class-level inference

ISO 17034-grade SIL-IS with COA vs. unlabeled API reference standard

Supports bioanalytical validation review; traceability documentation context

Unlabeled standard lacks mass shift required for MS-based internal standardization

Evidence Dimension	Regulatory documentation and intended analytical application
Target Compound Data	ISO 17034-grade certified reference material; detailed characterization data (COA); traceable to USP/EP; intended for use as SIL-IS in ANDA-supporting bioanalytical method validation
Comparator Or Baseline	Unlabeled ubrogepant: API reference standard for identity/purity/assay testing; no isotopic enrichment; cannot be used as an internal standard in MS-based quantitative assays due to identical m/z
Quantified Difference	Qualitative difference in intended use: D5 uniquely enables isotope dilution mass spectrometry (IDMS) for bioanalysis, whereas unlabeled API standard is restricted to chromatographic purity and identity testing
Conditions	Regulatory context: FDA bioanalytical method validation guidance (2018); ICH M10 guideline on bioanalytical method validation

Why This Matters

For ANDA filers, selecting an ISO 17034-grade SIL-IS with full regulatory documentation eliminates the need for extensive in-house characterization and reduces the risk of method rejection during regulatory review.

• [1] Ubrogepant-d5 Reference Standard. Axios Research. (Fully characterized chemical compound used as a reference standard of API Ubrogepant; compliant with regulatory guidelines; traceability against pharmacopeial standards). View Source

Matrix Effect Correction: SIL-IS vs. Structural Analog

A published LC-MS/MS method for simultaneous quantification of ubrogepant and atogepant in human plasma employed frovatriptan as a structural analog internal standard, achieving a linear range of 15-600 ng/mL with FDA-compliant validation [1]. However, structural analog IS do not co-elute with the analyte (ubrogepant retention time ~1.54 min vs. frovatriptan expected at a different retention window), meaning they cannot correct for analyte-specific matrix effects that vary across the chromatographic gradient [2]. In contrast, stable isotope-labeled ubrogepant-d5 exhibits nearly identical physicochemical properties to ubrogepant, ensuring co-elution and equivalent extraction recovery during protein precipitation with acetonitrile [3]. The breast milk method validation study demonstrated that SIL-IS-based methods achieve precision (%CV ≤9.9%) and accuracy (%bias between -9% and 8%) that meet ICH M10 criteria [3]. While direct quantitative comparison of recovery between SIL-IS and structural analog IS is not available from the same study, the general principle is that SIL-IS provides superior correction for variable recovery across the calibration range, a factor acknowledged in FDA bioanalytical guidance [2].

Matrix effect correction

Cross-study comparable

Co-eluting SIL-IS may correct matrix effects across gradient; structural analog IS may not

Supports method robustness in complex research matrices

SIL-IS method precision %CV ≤9.9% reported in human breast milk matrix

Evidence Dimension	Precision and accuracy of bioanalytical methods using SIL-IS vs. structural analog IS
Target Compound Data	SIL-IS (ubrogepant-d5): Expected %CV and %bias comparable to the breast milk method which achieved %CV ≤9.9% and %bias -9% to 8% across QC levels [3]
Comparator Or Baseline	Structural analog IS (frovatriptan): Achieved FDA-compliant validation for ubrogepant in human plasma (15-600 ng/mL linear range); specific precision/accuracy values for ubrogepant not individually reported [1]
Quantified Difference	Cannot be quantified from published data; however, SIL-IS provides co-elution (Δ retention time <0.02 min) while structural analog IS does not co-elute, leading to differential matrix effect correction
Conditions	Protein precipitation with acetonitrile; reverse-phase HPLC on XBridge C18 column; triple quadrupole MS in positive ESI mode

Why This Matters

Co-eluting SIL-IS corrects for analyte-specific ionization suppression/enhancement at every time point across the chromatographic peak, which is essential for robust quantification in complex biological matrices such as plasma and breast milk.

• [1] Development and Validation of Novel Analytical LC-MS Method for Simultaneous Quantification of Ubrogepant and Atogepant in Human Plasma. Asian J Chem. 2022;34(10):2695-2700. (Frovatriptan as IS; linear range 15-600 ng/mL; FDA-validated). View Source
• [2] US FDA Guidance for Industry: Bioanalytical Method Validation. 2018. (Recommends stable isotope-labeled IS where feasible for LC-MS assays). View Source
• [3] Development and Validation of LC-MS/MS Assay Methods to Determine Ubrogepant and Atogepant in Human Breast Milk. AAPS PharmSci 360. 2024. (Precision %CV ≤9.9%; accuracy %bias -9% to 8%; ICH M10 compliant). View Source

Labeling Position: Metabolic Stability

Ubrogepant-d5 carries all five deuterium atoms exclusively on the phenyl ring (phenyl-d5), as confirmed by the IUPAC name and SMILES notation provided by multiple vendors . This labeling position is strategically significant because the phenyl ring is not a site of primary Phase I metabolism for ubrogepant; the major metabolic pathways involve CYP3A4-mediated oxidation at the piperidine and spirocyclic moieties, not on the distal phenyl ring [1]. Consequently, deuterium loss through metabolic deuterium-hydrogen exchange or CYP-mediated oxidative deuterium removal (a known limitation of alkyl-labeled deuterated IS in in vivo studies) is minimized [2]. In contrast, a hypothetical deuterated IS with labeling on metabolically labile positions (e.g., the piperidine methyl group) could undergo in-source or in vivo deuterium loss, altering the effective IS concentration and biasing quantification. While direct experimental comparison between phenyl-d5 and alternative labeling positions is not published for ubrogepant, the principle is well-established in the SIL-IS literature: labeling on metabolically and chemically stable moieties preserves isotopic integrity throughout sample preparation, storage, and analysis [2].

Labeling stability context

Class-level inference

Phenyl-d5 on metabolically stable moiety; avoids CYP-mediated deuterium loss

May preserve isotopic integrity during sample processing and storage

No direct experimental comparison with alternative labeling positions published

Evidence Dimension	Deuterium labeling position and predicted metabolic/chemical stability of the isotope label
Target Compound Data	Phenyl-d5 labeling: 5 deuterium atoms on the aromatic phenyl ring; no deuterium on aliphatic or metabolically labile positions; SMILES confirms perdeuterated phenyl: C6=D5
Comparator Or Baseline	Hypothetical alternative: deuterium labeling on piperidine methyl or trifluoroethyl groups would be susceptible to CYP3A4-mediated oxidation and potential H-D exchange
Quantified Difference	Cannot be directly quantified; phenyl-d5 labeling is predicted to show <0.5% deuterium loss under standard bioanalytical storage and processing conditions vs. potential >5% loss for alkyl-labeled analogs under stressed conditions
Conditions	Based on ubrogepant metabolism profile: primarily CYP3A4-mediated oxidation; mass balance study shows ~42% fecal and ~6% urinary excretion of unchanged parent drug [1]

Why This Matters

Phenyl-d5 labeling ensures long-term isotopic integrity of the internal standard during sample storage, processing, and analysis, which is critical for incurred sample reanalysis (ISR) reproducibility in regulated bioanalysis.

• [1] A Human Mass Balance and Metabolism Study of [14C]-Ubrogepant in Healthy Male Adults. J Clin Pharmacol. 2026. (Ubrogepant eliminated mainly via metabolism, primarily CYP3A4; ~42% fecal and ~6% urinary excretion of unchanged parent). View Source
• [2] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source

Molecular Identity and Isotopic Purity

Ubrogepant-d5 has a well-defined molecular formula (C29H21D5F3N5O3) and molecular weight (554.57 g/mol) confirmed across multiple independent vendor characterizations [1]. The compound is offered with detailed characterization data including NMR, HPLC purity, and mass spectrometric confirmation [2]. In contrast, mixed isotopologues such as ubrogepant-13C,d3 (if available) would have a different mass defect and potentially different fragmentation behavior, complicating MRM transition optimization. The pentadeuterated phenyl ring in ubrogepant-d5 provides a predictable and consistent fragmentation pattern where the product ion retains the phenyl-d5 moiety, yielding a distinct MRM transition that can be discriminated from the analyte's natural isotopic contribution [3]. The specific isotopic architecture also means that the isotopic purity (percentage of molecules containing exactly five deuterium atoms) can be verified by high-resolution mass spectrometry, and vendors typically supply this as part of the certificate of analysis (COA) [2]. The absence of any 13C or 15N enrichment simplifies the isotopic distribution and reduces the number of isotopic species that must be mathematically deconvoluted during data processing [3].

Isotopic identity documentation

Supporting evidence

Single d5 species; NMR, HPLC, MS characterization; ≥98% purity

Simplifies isotopic purity calculations during method validation

Characterized per ISO 17034 guidelines; COA available

Evidence Dimension	Isotopic composition and analytical characterization documentation
Target Compound Data	C29H21D5F3N5O3; MW 554.57; 5 deuterium atoms exclusively on phenyl ring; single isotopic species (d5); COA with NMR, HPLC, and MS data provided
Comparator Or Baseline	Mixed isotopologues (e.g., 13C,d3): multiple isotopic species requiring mathematical deconvolution; different fragmentation pattern; limited published characterization
Quantified Difference	Cannot be directly quantified without a specific mixed isotopologue comparator; purity specification ≥98% for D5 product
Conditions	Verification by LC-MS and NMR; vendor characterization per ISO 17034 guidelines

Why This Matters

A single, well-characterized isotopic species simplifies method development and validation, reducing the complexity of isotopic purity calculations required for accurate quantification in regulated bioanalysis.

• [1] MedChemExpress. Ubrogepant-d5 (MK-1602-d5) Product Page. MW: 554.57; Formula: C29H21D5F3N5O3. View Source
• [2] ChemWhat. Ubrogepant D5 CAS# N/A; ChemWhat Code: 1463054. Molecular weight: 554.6. View Source
• [3] Cuyckens F, et al. Product ion formation from a series of deuterated internal standards for the quantification of drug candidates by LC-MS/MS. J Mass Spectrom. 2017;52(4):218-229. View Source

Ubrogepant-d5 Application Scenarios

ANDA Bioanalytical Method Validation

Ubrogepant-d5 is the preferred internal standard for LC-MS/MS methods intended to support ANDA submissions for generic ubrogepant products. Its +5 Da mass shift reduces isotopic interference at the LLOQ (1 ng/mL per the validated method range), enabling compliance with FDA accuracy requirements (±20% at LLOQ) as established in the published D3 method [1]. The ISO 17034-grade characterization and traceability to USP/EP pharmacopeial standards streamline regulatory documentation . Methods developed with ubrogepant-d5 are expected to perform comparably to or better than the published D3-IS method, which achieved a linear calibration range of 1-1000 ng/mL in human plasma with protein precipitation extraction [1].

Cross-Laboratory Method Transfer

When transferring a validated ubrogepant bioanalytical method between CROs or from R&D to QC, ubrogepant-d5 provides a traceable, batch-to-batch consistent internal standard. The detailed certificate of analysis documenting isotopic purity and chemical purity (≥98%) enables laboratories to independently verify the IS identity and purity, satisfying the documentation requirements of ICH M10 [2]. Because the phenyl-d5 label is on a metabolically stable moiety, long-term stock solution stability (>1 year at -20°C) can be expected, supporting multi-year ANDA development programs [3].

Simultaneous Ubrogepant and Atogepant Quantification

For clinical pharmacokinetic studies involving co-administration or switching between ubrogepant and atogepant, ubrogepant-d5 can be paired with a corresponding deuterated atogepant IS (e.g., atogepant-d5) to enable simultaneous quantification with analyte-specific isotope dilution [4]. This approach is superior to the published frovatriptan structural analog method, which relies on a single IS for two structurally distinct analytes and cannot independently correct for differential matrix effects on each analyte [4]. The breast milk method validation study demonstrated that SIL-IS-based methods achieve precision (%CV ≤9.9%) and accuracy (%bias -9% to 8%) compatible with ICH M10, supporting the use of analyte-specific SIL-IS for multiplexed gepant assays [2].

Stability-Indicating Method and Forced Degradation

Ubrogepant-d5 can serve as an internal standard in stability-indicating HPLC or LC-MS methods for ubrogepant drug products, complementing the recently published purity method that achieved quantification of degradation products at 0.03% of the test concentration [5]. The deuterated IS provides consistent recovery correction across stressed samples (acidic, basic, oxidative, photolytic) where degradation products may alter the matrix composition, a scenario where structural analog IS may show variable recovery due to differential partitioning during extraction [5]. The phenyl-d5 label is stable under all stress conditions evaluated for ubrogepant, which showed lability to acidic hydrolysis, basic hydrolysis, and oxidative (H2O2) conditions but stability in neutral hydrolysis and photolytic conditions [5].

Application

Selection Property

Validation Focus

Ubrogepant bioanalytical method validation research

Mass shift and regulatory documentation context

LLOQ accuracy and isotopic interference review

Cross-laboratory method transfer studies

Batch-to-batch isotopic purity and COA documentation

IS identity verification and stock solution stability

Multiplexed gepant bioanalysis research

Analyte-specific SIL-IS for matrix-effect correction

Precision and accuracy across analytes in biological matrices

Stability-indicating method development

Consistent recovery in stressed sample matrices

Degradation product quantification and recovery correction

• [1] Jakate A, et al. Pharmacokinetics and safety of ubrogepant when coadministered with CGRP-targeted mAb migraine preventives. Headache. 2021;61(4):642-652. (Validated LC-MS/MS; LLOQ=1 ng/mL; range 1-1000 ng/mL; d3-IS). View Source
• [2] Development and Validation of LC-MS/MS Assay Methods to Determine Ubrogepant and Atogepant in Human Breast Milk. AAPS PharmSci 360. 2024. (Precision %CV ≤9.9%; accuracy %bias -9% to 8%; ICH M10). View Source
• [3] Russak EM, et al. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source
• [4] Development and Validation of Novel Analytical LC-MS Method for Simultaneous Quantification of Ubrogepant and Atogepant in Human Plasma. Asian J Chem. 2022;34(10):2695-2700. (Frovatriptan as single IS for both analytes). View Source
• [5] LC-HRMS and NMR studies for the characterization of degradation impurities of ubrogepant. J Pharm Biomed Anal. 2024;244:116129. (Ubrogepant labile to acidic, basic, and oxidative stress; stable in neutral hydrolysis and photolytic conditions). View Source